Cas no 51209-16-6 (Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI))

51209-16-6 structure
Product name:Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI)
Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI)
- 2-tetradecanoyloxypropyl tetradecanoate
- propylene dimyristate
- propane-1,2-diyl ditetradecanoate
- SCHEMBL5166319
- NS00056323
- DTXSID10965479
- 51209-16-6
- EINECS 257-057-1
- 1,2-dimyristoyloxypropane
-
- Inchi: InChI=1S/C31H60O4/c1-4-6-8-10-12-14-16-18-20-22-24-26-30(32)34-28-29(3)35-31(33)27-25-23-21-19-17-15-13-11-9-7-5-2/h29H,4-28H2,1-3H3
- InChI Key: NRRPJRVSNIJDAP-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCC(=O)OCC(C)OC(=O)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 496.4494
- Monoisotopic Mass: 496.44916
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 35
- Rotatable Bond Count: 29
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 52.6
- Surface Charge: 0
- XLogP3: 12.9
Experimental Properties
- Density: 0.907
- Boiling Point: 552.6°Cat760mmHg
- Flash Point: 258.9°C
- Refractive Index: 1.457
- PSA: 52.6
Tetradecanoic acid,1-methyl-1,2-ethanediyl ester (9CI) Related Literature
-
Ryan Moreira,Scott D. Taylor Org. Biomol. Chem. 2022 20 9319
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